5-(Dimethylamino)-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 5-(dimethylamino)-2-[5-[(2-methylphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C18H17N3O3/c1-12-6-4-5-7-15(12)22-11-13-8-9-16(23-13)17-20-14(10-19)18(24-17)21(2)3/h4-9H,11H2,1-3H3
• InChI Key: OIHHVGLYFDEQBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC2=CC=C(O2)C3=NC(=C(O3)N(C)C)C#N
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

5-(Dimethylamino)-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile, also known as DAF-FM, is a fluorescent probe that is widely used in scientific research. It is a small molecule that is capable of detecting nitric oxide (NO) in living cells and tissues. The unique properties of DAF-FM have made it a valuable tool for investigating the role of NO in various physiological and pathological processes.

Scientific Research Applications

Synthesis and Reactivity

• Synthesis of New 2-(Oxiran-2-yl)-1,3-oxazoles : This research involves the reaction of certain chloro-N-cyanovinyl compounds with dimethylamine, leading to the synthesis of new substituted 2-(oxiran-2-yl)-1,3-oxazoles. This showcases the compound's utility in synthesizing new heterocyclic structures with potential applications in materials science and pharmaceuticals (Shablykin et al., 2018).

• Generation of 4,5-Dihydrooxazole and Oxazolidine Carbonitrile N-Oxides : This research demonstrates a method for generating nitrile oxide derivatives of oxazoles and oxazolidines, which can undergo cycloaddition reactions. This provides insight into the compound's reactivity and potential for creating complex nitrogen-containing heterocycles (Blake et al., 1994).

Chemical Properties and Applications

• Photocycloaddition of Cyanocycloalkenones : Studies on the photochemical reactivity of related compounds, leading to the formation of complex heterocyclic structures. This research indicates the potential of such compounds in photolithography, photopharmacology, and the development of light-responsive materials (Andresen & Margaretha, 1995).

• Fluorinated Heterocyclic Compounds : The development of photochemical methodologies for synthesizing amino-substituted oxadiazoles. This highlights the compound's role in synthesizing fluorinated heterocycles, which are important in pharmaceuticals and agrochemicals due to their enhanced stability and biological activity (Buscemi et al., 2001).